Methyl 5,6,7,8-tetrahydroquinoline-2-carboxylate

• IUPAC Name: methyl 5,6,7,8-tetrahydroquinoline-2-carboxylate
• InChI: InChI=1S/C11H13NO2/c1-14-11(13)10-7-6-8-4-2-3-5-9(8)12-10/h6-7H,2-5H2,1H3
• InChI Key: YIGRWHJCORERRW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(CCCC2)C=C1
• Molecular Formula: C11H13NO2
• DSSTOX Substance ID: DTXSID60440706
• Molecular Weight: 191.23 g/mol
• CAS RN: 100445-44-1

Description

Methyl 5,6,7,8-tetrahydroquinoline-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a tetrahydroquinoline derivative that has been synthesized using different methods.

Scientific Research Applications

Synthesis and Structural Analysis

Methyl 5,6,7,8-tetrahydroquinoline-2-carboxylate compounds have been studied for their synthesis and molecular structure. Rudenko et al. (2013) synthesized Methyl 7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-4-carboxylates, elucidating their structure through X-ray structural analysis (Rudenko et al., 2013). This research contributes to the understanding of the molecular architecture of such compounds.

Pharmacological Activity

Investigations into the pharmacological properties of related tetrahydroquinoline compounds have been conducted. Smirnova et al. (1997) explored isopropylamides of 2-arylamino-5,6,7,8-tetrahydroquinoline-4-carboxylic acids, demonstrating their potential anti-inflammatory and analgesic activities (Smirnova et al., 1997). Such studies are crucial for identifying new therapeutic agents.

Synthesis Techniques

Advanced synthesis techniques have been applied to these compounds. Thirumalai et al. (2006) employed ultrasound irradiation for the synthesis of methyl 2-methyl-4-aryl-5-oxo-1H,4H-5,6,7,8-tetrahydroquinoline-3-carboxylates, demonstrating an innovative approach to chemical synthesis (Thirumalai et al., 2006).

Chemical Reactions and Derivatives

Research by Sigova and Konshin (1986) on arylamides of 8-benzylidene-2-methyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid revealed the potential for conversion to other chemical structures, indicating versatility in chemical reactions involving tetrahydroquinolines (Sigova & Konshin, 1986).

Preparation and Reactions

Crossley et al. (1976) conducted studies on the preparation and reactions of substituted 5,6,7,8-tetrahydroquinoline-8-carboxylic esters, contributing to the knowledge of their chemical behavior and potential applications (Crossley et al., 1976).

X-ray Mapping and Structure

Albov et al. (2004) focused on the X-ray mapping and structural analysis of substituted tetrahydroquinolines, offering insights into their molecular configuration (Albov et al., 2004).